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Abstract
1-Fluoropyridinium tetrafluoroborate is a significant electrophilic fluorinating reagent utilized

extensively in organic synthesis for the introduction of fluorine atoms into a wide array of

molecules.[1][2] The strategic incorporation of fluorine can substantially modify a molecule's

biological and chemical properties, including its metabolic stability, lipophilicity, and binding

affinity, making it a critical process in the development of pharmaceuticals, agrochemicals, and

advanced materials.[2] This document provides a comprehensive technical overview of the

synthesis and characterization of 1-fluoropyridinium tetrafluoroborate, presenting detailed

experimental protocols, tabulated data, and process visualizations to support researchers in its

effective application.

Introduction
1-Fluoropyridinium tetrafluoroborate, also known as N-Fluoropyridinium tetrafluoroborate, is

an N-fluorinated organic compound recognized for its role as a versatile and effective

electrophilic fluorinating agent.[3] It is a stable, off-white crystalline solid with a melting point in
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the range of 186-192 °C.[1][3] Its utility spans various sectors, including the synthesis of

complex pharmaceutical intermediates where fluorine incorporation can lead to more stable

and potent drug candidates.[2][4] The compound's stability and ease of handling, compared to

gaseous fluorine, make it a valuable tool in both laboratory and industrial settings.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-fluoropyridinium
tetrafluoroborate is provided below.

Property Value Reference(s)

CAS Number 107264-09-5 [1]

Molecular Formula C₅H₅BF₅N [1]

Molecular Weight 184.90 g/mol [1]

Appearance Off-white powder/solid [1][3]

Melting Point 186-192 °C [1][3]

Purity ≥95%

InChI Key
PIGQKECRKGMXRG-

UHFFFAOYSA-N

Storage
Store at room temperature

under inert gas
[1][5]

Synthesis of 1-Fluoropyridinium Tetrafluoroborate
The synthesis of 1-fluoropyridinium salts is generally achieved through the direct fluorination of

pyridine in the presence of a suitable counteranion source.[6] The following protocol is adapted

from a general method for preparing N-fluoropyridinium salts.[6]

Synthesis Workflow
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Reaction Setup

Fluorination

Isolation & Purification

Charge reaction flask with pyridine,
sodium tetrafluoroborate (NaBF4),

and dry acetonitrile

Purge system with Nitrogen (N2)
and cool to -40 °C

Setup

Introduce 10% F2 in N2 gas mixture
above the rapidly stirred solution

Initiation

Monitor reaction until completion

Progression

Warm mixture to room temperature

Completion

Filter through Celite to remove
sodium fluoride (NaF) byproduct

Workup

Concentrate filtrate to dryness
(rotary evaporator, no heat)

Wash crystalline residue with
dry ethyl acetate

Recrystallize from acetonitrile/diethyl ether
to yield pure product

Purification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample

Analytical Techniques

Results

Synthesized
1-Fluoropyridinium
Tetrafluoroborate

NMR Spectroscopy
(1H, 13C, 19F, 15N) Mass Spectrometry (MS) Infrared (IR) Spectroscopy Elemental Analysis

Structural Confirmation
&

Purity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Fluoropyridinium tetrafluoroborate synthesis and
characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011452#1-fluoropyridinium-tetrafluoroborate-
synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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